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Compound of Interest

Compound Name: N-Nitrosofolicacid

Cat. No.: B15389769 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the proper

handling and disposal of N-Nitrosofolic acid. The following procedural guidance is designed to

ensure the safety of laboratory personnel and compliance with standard environmental

regulations. N-Nitrosofolic acid is classified as a questionable carcinogen and requires careful

handling to minimize exposure risk.[1] When heated to decomposition, it emits toxic fumes of

nitrogen oxides (NOx).[1]

Personal Protective Equipment (PPE) and Handling
When handling N-Nitrosofolic acid, appropriate personal protective equipment is mandatory.

This includes, but is not limited to:

PPE Item Specification

Gloves Chemically resistant nitrile gloves

Eye Protection Safety glasses with side shields or goggles

Lab Coat Standard laboratory coat

Respiratory Protection
Use in a well-ventilated area or chemical fume

hood
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Spill Management
In the event of a spill, isolate the area and prevent dust generation. Small spills can be carefully

wiped up with absorbent pads. For larger spills, wear appropriate PPE, cover the spill with an

absorbent material, and collect it into a designated hazardous waste container.

Disposal Procedures
Disposal of N-Nitrosofolic acid must be conducted in a manner that neutralizes its hazardous

properties. Direct disposal as untreated chemical waste is discouraged. The following chemical

degradation procedure is recommended for laboratory-scale quantities of N-Nitrosofolic acid

waste. This procedure is based on established methods for the degradation of N-nitroso

compounds.

Experimental Protocol: Chemical Degradation of N-Nitrosofolic Acid

This protocol outlines a method for the chemical reduction of N-Nitrosofolic acid to less

hazardous amine compounds.

Materials:

N-Nitrosofolic acid waste

Aluminum-nickel alloy powder (Raney nickel is a common form)

Sodium hydroxide (NaOH) solution, 1 M

Deionized water

A suitable reaction vessel (e.g., a beaker or flask) large enough to accommodate the waste

volume with stirring.

Stir plate and stir bar

pH paper or a pH meter

Procedure:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15389769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: In a designated chemical fume hood, place the N-Nitrosofolic acid waste into

the reaction vessel. If the waste is solid, dissolve it in a minimal amount of a suitable solvent.

Alkalinization: Slowly add 1 M sodium hydroxide solution to the reaction vessel while stirring

until the pH of the solution is strongly alkaline (pH > 12).

Reduction: Carefully and slowly add a small amount of aluminum-nickel alloy powder to the

alkaline solution. The reaction is exothermic and may produce hydrogen gas, so addition

should be gradual to control the reaction rate.

Reaction: Allow the mixture to stir at room temperature. The reaction time may vary, but a

common duration for similar compounds is several hours. To ensure complete degradation, it

is advisable to let the reaction proceed for at least 24 hours.

Neutralization: After the reaction is complete, cautiously neutralize the solution with a

suitable acid (e.g., hydrochloric acid) to a pH between 6 and 8. This should be done slowly

and with continuous stirring, as the neutralization of a strong base is exothermic.

Final Disposal: Once neutralized, the resulting solution can typically be disposed of down the

drain with copious amounts of water, provided local regulations permit this. It is crucial to

consult your institution's specific guidelines for aqueous waste disposal.

Disposal Workflow
Caption: Workflow for the chemical degradation and disposal of N-Nitrosofolic acid.

Alternative Disposal Method
For laboratories not equipped to perform this chemical degradation, N-Nitrosofolic acid waste

should be collected in a clearly labeled, sealed, and appropriate hazardous waste container.

This container should then be disposed of through a licensed hazardous waste disposal

company, in accordance with federal and local regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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